Cas no 7509-80-0 ( )

• Product name: &nbsp
• CAS No: 7509-80-0
• MF: C₁₃H₅N₃O₇^.C₁₉H₁₄
• MW: 557.50916
• CID: 981369
• PubChem ID: 348724

  Chemical and Physical Properties

Names and Identifiers

• 11-methylbenzo[a]anthracene,2,4,7-trinitrofluoren-9-one
• AC1L8A34
• NSC408187
• NSC-408187
• DTXSID90325012
• 7509-80-0
•  

• Inchi： InChI=1S/C19H14.C13H5N3O7/c1-13-5-4-7-15-11-16-10-9-14-6-2-3-8-17(14)19(16)12-18(13)15;17-13-9-3-6(14(18)19)1-2-8(9)12-10(13)4-7(15(20)21)5-11(12)16(22)23/h2-12H,1H3;1-5H
• InChI Key： ZLNAESYWHNVFOK-UHFFFAOYSA-N
• SMILES： CC1=C2C=C3C(=CC2=CC=C1)C=CC4=CC=CC=C43.C1=CC2=C(C=C1[N+](=O)[O-])C(=O)C3=C2C(=CC(=C3)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 557.12237
• Monoisotopic Mass: 557.12229995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 42
• Rotatable Bond Count: 0
• Complexity: 883
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 155Ų

Experimental Properties

• PSA: 146.49
• LogP: 9.64680